Cas no 106051-03-0 (Propanedinitrile, (4,5,6,7-tetrahydro-4-methylbenzo[b]thien-4-yl)-)

Propanedinitrile, (4,5,6,7-tetrahydro-4-methylbenzo[b]thien-4-yl)- structure
106051-03-0 structure
Product Name:Propanedinitrile, (4,5,6,7-tetrahydro-4-methylbenzo[b]thien-4-yl)-
CAS No:106051-03-0
MF:C12H12N2S
MW:216.302081108093
CID:1170169
PubChem ID:14044260
Update Time:2025-04-20

Propanedinitrile, (4,5,6,7-tetrahydro-4-methylbenzo[b]thien-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (4,5,6,7-tetrahydro-4-methylbenzo[b]thien-4-yl)-
    • 2-(4-methyl-6,7-dihydro-5H-1-benzothiophen-4-yl)propanedinitrile
    • DTXSID50554922
    • 106051-03-0
    • (4-Methyl-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)propanedinitrile
    • Inchi: 1S/C12H12N2S/c1-12(9(7-13)8-14)5-2-3-11-10(12)4-6-15-11/h4,6,9H,2-3,5H2,1H3
    • InChI Key: ZJTPLFFLAYHVEX-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1CCCC2(C)C(C#N)C#N

Computed Properties

  • Exact Mass: 216.07226
  • Monoisotopic Mass: 216.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • PSA: 47.58
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